Cas no 57178-85-5 (2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-)
57178-85-5 structure
Product Name:2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-
CAS No:57178-85-5
MF:C16H14O3
MW:254.280564785004
CID:346292
PubChem ID:71444293
Update Time:2025-04-19
2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-
- 3-(3-hydroxy-4-methoxyphenyl)-1-phenylprop-2-en-1-one
- DTXSID90853082
- AKOS030229019
- 57178-85-5
-
- Inchi: 1S/C16H14O3/c1-19-16-10-8-12(11-15(16)18)7-9-14(17)13-5-3-2-4-6-13/h2-11,18H,1H3
- InChI Key: MSKJHPDSPSWNCA-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=CC(C2C=CC=CC=2)=O)=CC=1O
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
57178-85-5 (2-Propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-phenyl-) Related Products
- 959-33-1(4-Methoxychalcone)
- 2373-89-9(4,4'-Dimethoxychalcone)
- 22252-15-9(3-(4-Methoxyphenyl)-1-phenyl-2-propen-1-one)
- 959-23-9(4'-Methoxychalcone)
- 53744-28-8(3,4-Dimethoxychalcone)
- 178445-80-2(2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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